Cas no 61728-59-4 (3-Cyclobutene-1,2-dione, 3,4-bis(3-butenyloxy)-)

• Product Name: 3-Cyclobutene-1,2-dione, 3,4-bis(3-butenyloxy)-
• CAS No: 61728-59-4
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 468238
• PubChem ID: 71392846
• Update Time: 2025-04-19

3-Cyclobutene-1,2-dione, 3,4-bis(3-butenyloxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione, 3,4-bis(3-butenyloxy)-
• 3,4-bis(but-3-enoxy)cyclobut-3-ene-1,2-dione
• DTXSID70814636
• 61728-59-4
• 3,4-Bis[(but-3-en-1-yl)oxy]cyclobut-3-ene-1,2-dione

• Inchi： 1S/C12H14O4/c1-3-5-7-15-11-9(13)10(14)12(11)16-8-6-4-2/h3-4H,1-2,5-8H2
• InChI Key： JTRBFAANSBXELM-UHFFFAOYSA-N
• SMILES： O(CCC=C)C1C(C(C=1OCCC=C)=O)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6